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Compound of Interest

Compound Name: DL-Norepinephrine-d6

Cat. No.: B15559353 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals on the

Commercial Sourcing, Application, and Biological Pathways of DL-Norepinephrine-d6.

This technical guide provides comprehensive information on DL-Norepinephrine-d6 (CAS No:

1219803-04-9), a deuterated form of DL-Norepinephrine.[1] It is primarily intended for use as

an internal standard in the quantitative analysis of norepinephrine in biological samples by gas

chromatography (GC) or liquid chromatography-mass spectrometry (LC-MS).[2][3] The stable

isotope label ensures that its chemical and physical properties are nearly identical to the

endogenous analyte, but its increased mass allows for clear differentiation in mass

spectrometry assays.

Commercial Suppliers and Pricing
DL-Norepinephrine-d6 is available from several commercial suppliers as a solid, often as the

hydrochloride salt.[2] Pricing varies by supplier, quantity, and purity. Below is a summary of

representative commercial sources and their pricing.
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Supplier
Product
Name

Catalog No. Quantity Purity
List Price
(USD)

Cayman

Chemical

(±)-

Norepinephri

ne-d6

(hydrochlorid

e)

10842 1 mg

≥99%

(deuterated

forms d1-d6)

$129.00

10842 5 mg

≥99%

(deuterated

forms d1-d6)

$581.00

10842 10 mg

≥99%

(deuterated

forms d1-d6)

$968.00

MedChemEx

press

DL-

Norepinephri

ne-d6

hydrochloride

HY-112399S 1 mg 99.78% $280.00

HY-112399S 5 mg 99.78% $720.00

Sigma-

Aldrich

(±)-

Norepinephri

ne-D6

hydrochloride

solution

N-069-1ML

1 mL (100

µg/mL in

methanol)

Certified

Reference

Material

$197.00

ChemicalBoo

k

DL-

Norepinephri

ne-d6

Hydrochloride

CB71221447 5 mg 98% $188.00

Note: Prices are subject to change and may not include shipping and handling. Some suppliers

offer bulk and custom sizes upon inquiry.[4] Purity specifications can refer to chemical purity or

the degree of deuterium incorporation.[3]
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Experimental Protocols
The primary application of DL-Norepinephrine-d6 is as an internal standard for the accurate

quantification of norepinephrine in complex biological matrices like plasma.[5]

Representative Protocol: Quantification of
Norepinephrine in Human Plasma via LC-MS/MS
This protocol is a composite of established methods for the analysis of catecholamines.[6][7][8]

[9]

1. Sample Preparation & Extraction:

To a 100 µL aliquot of human plasma, add an appropriate amount of DL-Norepinephrine-d6
internal standard solution.

For protein precipitation, add 300 µL of ice-cold acetonitrile.[6] Vortex mix for 1 minute.

Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet precipitated proteins.

Alternatively, for higher specificity, use solid-phase extraction (SPE). Alumina-based SPE

cartridges are effective for selectively capturing cis-diol-containing catecholamines like

norepinephrine.[7][8]

2. (Optional) Derivatization:

To improve chromatographic retention and sensitivity, the extracted sample can be

derivatized.[6]

Dry the supernatant under a stream of nitrogen.

Reconstitute the residue in a solution containing a derivatizing agent, such as d4-

acetaldehyde, to form ethyl derivatives.[5][7]

3. LC-MS/MS Analysis:

Liquid Chromatography (LC):
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Inject the prepared sample onto a suitable column, such as a C18 or biphenyl column.[6]

[8]

Employ a gradient elution using mobile phases typically consisting of an aqueous solution

with an additive like formic acid or ammonium acetate and an organic solvent like

methanol or acetonitrile.[6] The total run time is typically short, around 3-4 minutes.[6][7]

Mass Spectrometry (MS/MS):

Utilize a tandem mass spectrometer equipped with an electrospray ionization (ESI) source

operating in positive ionization mode.[5]

Monitor the specific mass-to-charge (m/z) transitions for both endogenous norepinephrine

and the DL-Norepinephrine-d6 internal standard using Multiple Reaction Monitoring

(MRM).[5]

4. Quantification:

Construct a calibration curve by analyzing standards containing known concentrations of

norepinephrine and a fixed concentration of the DL-Norepinephrine-d6 internal standard.

Calculate the concentration of norepinephrine in the unknown samples by comparing the

peak area ratio of the analyte to the internal standard against the calibration curve.

Norepinephrine Synthesis and Signaling Pathway
Norepinephrine is a catecholamine that functions as both a hormone and a neurotransmitter.

[10] It plays a critical role in the "fight-or-flight" response mediated by the sympathetic nervous

system.[10] Its synthesis begins with the amino acid tyrosine.[10] Upon release into the

synaptic cleft or bloodstream, norepinephrine binds to adrenergic receptors on target cells,

initiating a signaling cascade.[10][11]
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Norepinephrine Synthesis

Adrenergic Receptor Signaling
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Caption: Norepinephrine synthesis from tyrosine and its subsequent signaling through α and β

adrenergic receptors.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the quantification of norepinephrine in a

biological sample using DL-Norepinephrine-d6 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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